Cas no 1805499-72-2 (2-Bromo-4-cyano-5-(trifluoromethyl)benzoic acid)

2-Bromo-4-cyano-5-(trifluoromethyl)benzoic acid is a versatile aromatic compound featuring a bromo substituent, a cyano group, and a trifluoromethyl group on a benzoic acid backbone. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The electron-withdrawing trifluoromethyl and cyano groups enhance its utility in cross-coupling reactions, while the bromo substituent allows for further functionalization via metal-catalyzed transformations. Its benzoic acid moiety provides additional derivatization potential for amide or ester formation. The compound’s well-defined reactivity profile and stability under standard conditions make it a reliable building block for constructing complex molecules in medicinal chemistry and material science applications.

2-Bromo-4-cyano-5-(trifluoromethyl)benzoic acid structure

1805499-72-2 structure

Product Name:2-Bromo-4-cyano-5-(trifluoromethyl)benzoic acid

CAS No:1805499-72-2

MF:C₉H₃BrF₃NO₂

MW:294.024832010269

MDL:MFCD28737394

CID:4785781

Update Time:2025-11-05

2-Bromo-4-cyano-5-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-4-cyano-5-(trifluoromethyl)benzoic acid
- MDL： MFCD28737394
- Inchi： 1S/C9H3BrF3NO2/c10-7-1-4(3-14)6(9(11,12)13)2-5(7)8(15)16/h1-2H,(H,15,16)
- InChI Key： MFQKIACBGRIFBI-UHFFFAOYSA-N
- SMILES： BrC1C=C(C#N)C(C(F)(F)F)=CC=1C(=O)O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 335
XLogP3: 2.7
Topological Polar Surface Area: 61.1

2-Bromo-4-cyano-5-(trifluoromethyl)benzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015019443-250mg	2-Bromo-4-cyano-5-(trifluoromethyl)benzoic acid	1805499-72-2	97%	250mg	480.00 USD	2021-06-18
Alichem	A015019443-500mg	2-Bromo-4-cyano-5-(trifluoromethyl)benzoic acid	1805499-72-2	97%	500mg	863.90 USD	2021-06-18
Alichem	A015019443-1g	2-Bromo-4-cyano-5-(trifluoromethyl)benzoic acid	1805499-72-2	97%	1g	1,519.80 USD	2021-06-18
Matrix Scientific	193557-1g	2-Bromo-4-cyano-5-(trifluoromethyl)benzoic acid, 95%	1805499-72-2	95%	1g	$4998.00	2023-09-10

2-Bromo-4-cyano-5-(trifluoromethyl)benzoic acid Related Literature

1. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
2. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
3. An antioxidant self-healing hydrogel for 3D cell cultures†

Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
4. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
5. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

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Additional information on 2-Bromo-4-cyano-5-(trifluoromethyl)benzoic acid

Research Briefing on 2-Bromo-4-cyano-5-(trifluoromethyl)benzoic Acid (CAS: 1805499-72-2)

The compound 2-Bromo-4-cyano-5-(trifluoromethyl)benzoic acid (CAS: 1805499-72-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and medicinal chemistry. This briefing synthesizes the latest findings on its synthesis, biological activity, and potential therapeutic applications, drawing from peer-reviewed literature and industry reports published within the last two years.

Recent studies highlight the role of 2-Bromo-4-cyano-5-(trifluoromethyl)benzoic acid as a key intermediate in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). Its trifluoromethyl and cyano groups enhance binding affinity and metabolic stability, making it a valuable scaffold for developing kinase inhibitors and antiviral agents. For instance, a 2023 study in Journal of Medicinal Chemistry demonstrated its utility in optimizing allosteric modulators for EGFR mutants resistant to first-line therapies.

Advances in synthetic methodologies have also been reported. A novel one-pot protocol for the preparation of this compound was published in Organic Letters (2024), achieving an 85% yield via palladium-catalyzed cyanation followed by regioselective bromination. This method addresses previous challenges in scalability and purity, which were critical bottlenecks in industrial applications.

Biological evaluations reveal promising activity against SARS-CoV-2 main protease (M^pro), with IC₅₀ values in the low micromolar range (Bioorganic & Medicinal Chemistry Letters, 2023). Docking studies suggest that the bromo and cyano substituents occupy the S1 and S2 pockets of M^pro, respectively, while the trifluoromethyl group enhances hydrophobic interactions. These insights are driving its incorporation into broader antiviral drug libraries.

In conclusion, 2-Bromo-4-cyano-5-(trifluoromethyl)benzoic acid exemplifies the convergence of synthetic innovation and target-driven design in modern drug development. Ongoing research focuses on derivatization strategies to expand its therapeutic repertoire, particularly in oncology and infectious diseases. Future directions include in vivo efficacy studies and toxicology profiling to advance lead candidates to preclinical stages.